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Compound of Interest

Compound Name: Fluxapyroxad

Cat. No.: B1673505 Get Quote

Fluxapyroxad Technical Grade: A
Comprehensive Technical Guide
For Researchers, Scientists, and Drug Development Professionals

Introduction
Fluxapyroxad is a broad-spectrum pyrazole-carboxamide fungicide belonging to the chemical

class of succinate dehydrogenase inhibitors (SDHIs).[1][2][3][4] It is a systemic fungicide with

preventative and curative properties, effective against a wide range of fungal pathogens in

various crops.[3][4] The technical grade active ingredient is the basis for formulated end-use

products. This guide provides an in-depth overview of the core physical and chemical

properties of fluxapyroxad technical grade, detailed experimental protocols for their

determination, and a visualization of its mechanism of action.

Chemical and Physical Properties
The physical and chemical properties of fluxapyroxad technical grade are crucial for

understanding its environmental fate, behavior, and for the development of effective

formulations. The following tables summarize the key quantitative data.

Table 1: General and Physical Properties of
Fluxapyroxad
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Property Value Reference

Common Name Fluxapyroxad [1][2]

IUPAC Name

3-(difluoromethyl)-1-methyl-N-

(3',4',5'-trifluoro[1,1'-

biphenyl]-2-yl)-1H-pyrazole-4-

carboxamide

[1][2]

CAS Number 907204-31-3 [1][2]

Molecular Formula C₁₈H₁₂F₅N₃O [1][2]

Molecular Weight 381.31 g/mol [1][2]

Physical Form
White to beige solid (fine

crystalline powder)
[1][2]

Odor Odorless [1]

Melting Point 156.8 °C [1][2]

Decomposition Temperature ~230 °C [1][2]

Density 1.47 g/cm³ (at 20 °C) [1]

Vapor Pressure
2.7 x 10⁻⁹ Pa (at 20 °C); 8.1 x

10⁻⁹ Pa (at 25 °C)
[1]

Table 2: Solubility Properties of Fluxapyroxad
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Property Value (at 20 °C) Reference

Water Solubility

3.78 mg/L (pH 4.01)3.88 mg/L

(pH 5.84)3.44 mg/L (pH

7.00)3.84 mg/L (pH 9.00)

[1]

Solubility in Organic Solvents

Acetone: >250 g/LAcetonitrile:

167.6 g/LDichloromethane:

146.1 g/LEthyl acetate: 123.3

g/LMethanol: 53.4 g/LToluene:

20.0 g/Ln-Octanol: 4.69 g/Ln-

Heptane: 0.106 g/L

[1][2]

Partition Coefficient (n-

octanol/water)
log Kₒw = 3.09 [1]

Table 3: Stability and Spectroscopic Properties of
Fluxapyroxad

Property Value Reference

Hydrolysis
Stable in aqueous solutions at

pH 4, 7, and 9.
[1][3]

Aqueous Photolysis
Not a significant degradation

pathway.
[1]

Storage Stability

Stable for at least two years

under normal storage

conditions.

[1]

UV Absorption (at pH 5.9)

ε = 44100 L mol⁻¹ cm⁻¹ at 193

nmε = 24010 L mol⁻¹ cm⁻¹ at

230 nmε = 978 L mol⁻¹ cm⁻¹ at

290 nm

[1]

Experimental Protocols
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The determination of the physical and chemical properties of chemical substances is

standardized through internationally recognized guidelines, such as those published by the

Organisation for Economic Co-operation and Development (OECD). These protocols ensure

data quality and comparability across different laboratories.

Generic Experimental Workflow
The following diagram illustrates a generalized workflow for the determination of a

physicochemical property according to OECD guidelines.
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Generic Experimental Workflow for Physicochemical Property Determination
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Caption: General workflow for determining a physicochemical property.
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Key Experimental Methodologies
Melting Point/Melting Range (OECD 102): The melting point is determined by heating a

small, powdered sample of the substance and observing the temperature at which the phase

transition from solid to liquid occurs. Common methods include the capillary tube method (in

a liquid bath or metal block), hot-stage microscopy, and differential scanning calorimetry

(DSC). The reported value is often a range, indicating the temperatures of the initial and final

stages of melting.

Density of Solids (OECD 109): The density of a solid can be determined using methods such

as the pycnometer method or the hydrostatic balance. The pycnometer method involves

measuring the mass of the substance and the volume it displaces in a liquid of known

density. The hydrostatic balance determines the density from the difference in the weight of

the sample in air and when submerged in a liquid of known density.

Vapor Pressure (OECD 104): Vapor pressure, a measure of a substance's volatility, can be

determined by several methods depending on the expected pressure range. For substances

with very low vapor pressure like fluxapyroxad, methods such as the gas saturation method

or effusion methods (Knudsen cell or isothermal thermogravimetry) are typically employed.

These methods measure the mass of substance transported by a known volume of gas or

escaping through a small orifice over time.

Water Solubility (OECD 105): The water solubility is determined by establishing a saturated

solution of the substance in water at a constant temperature. The concentration of the

substance in the aqueous phase is then measured analytically. The two primary methods are

the column elution method (for poorly soluble substances) and the flask method (for more

soluble substances). Given fluxapyroxad's low water solubility, the column elution method is

appropriate.

Partition Coefficient (n-octanol/water) (OECD 107 & 117): The n-octanol/water partition

coefficient (Kₒw) is a measure of a substance's lipophilicity. It can be determined by the

shake-flask method (OECD 107), where the substance is partitioned between n-octanol and

water, and the concentrations in both phases are measured. Alternatively, the HPLC method

(OECD 117) can be used, which correlates the retention time of the substance on a reverse-

phase column with the log Kₒw of standard compounds.
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Hydrolysis as a Function of pH (OECD 111): This test evaluates the abiotic degradation of a

substance in water at different pH levels (typically 4, 7, and 9). Sterile aqueous buffer

solutions containing the test substance are incubated in the dark at a constant temperature.

The concentration of the substance is measured over time to determine the rate of

hydrolysis.

Phototransformation of Chemicals in Water (OECD 316): This study assesses the

degradation of a chemical due to direct absorption of light. A solution of the test substance in

pure water is exposed to a light source that simulates natural sunlight. The concentration of

the substance is monitored over time to determine the rate of phototransformation. Dark

controls are run in parallel to differentiate between photochemical and other degradation

processes.

Mechanism of Action
Fluxapyroxad's fungicidal activity stems from its ability to inhibit succinate dehydrogenase

(SDH), also known as Complex II, in the mitochondrial respiratory chain of fungi.[1][2][3][4] This

inhibition disrupts the tricarboxylic acid (TCA) cycle and electron transport, leading to a

cessation of energy production (ATP synthesis) and the depletion of essential building blocks

for cellular components.[1][5] This ultimately results in the inhibition of spore germination, germ

tube elongation, and mycelial growth.[1][2][3]
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Mechanism of Action of Fluxapyroxad
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Caption: Fluxapyroxad inhibits Complex II of the mitochondrial respiratory chain.
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Conclusion
This technical guide provides a consolidated resource on the fundamental physical and

chemical properties of fluxapyroxad technical grade. The data, presented in a structured

format, alongside references to standardized experimental protocols, offers a valuable tool for

researchers, scientists, and professionals in drug and pesticide development. A clear

understanding of these properties is essential for the safe handling, effective formulation, and

environmental risk assessment of this important fungicide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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